Cas no 311341-93-2 ((1R,2R)-Ethyl 2-aminocyclopentanecarboxylate hydrochloride)

(1R,2R)-Ethyl 2-aminocyclopentanecarboxylate hydrochloride is a chiral cyclopentane derivative with a stereochemically defined structure, featuring both amino and ester functional groups. Its rigid cyclopentane backbone and enantiomeric purity make it a valuable intermediate in asymmetric synthesis, particularly for pharmaceuticals and fine chemicals. The hydrochloride salt enhances stability and solubility, facilitating handling and storage. This compound is often employed in the preparation of bioactive molecules, including peptidomimetics and catalysts, due to its ability to impart conformational constraints. Its high optical purity and well-characterized stereochemistry ensure reproducibility in synthetic applications. The product is typically supplied as a white crystalline solid, with consistent quality suitable for research and industrial use.

(1R,2R)-Ethyl 2-aminocyclopentanecarboxylate hydrochloride structure

311341-93-2 structure

Product Name:(1R,2R)-Ethyl 2-aminocyclopentanecarboxylate hydrochloride

CAS No:311341-93-2

MF:C₈H₁₆ClNO₂

MW:193.671141624451

CID:1034752

PubChem ID:71301487

Update Time:2025-05-21

(1R,2R)-Ethyl 2-aminocyclopentanecarboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

- (1R,2R)-Ethyl 2-aminocyclopentanecarboxylate hydrochloride
- ethyl (1R,2R)-2-aminocyclopentane-1-carboxylate,hydrochloride
- EN300-6759437
- ETHYL (1R,2R)-2-AMINOCYCLOPENTANE-1-CARBOXYLATE HYDROCHLORIDE
- ethyl (1R,2R)-2-aminocyclopentane-1-carboxylate;hydrochloride
- ethyl trans-2-aminocyclopentanecarboxylate hydrochloride
- Ethyl (1R,2R)-2-aminocyclopentane-1-carboxylate--hydrogen chloride (1/1)
- (1R,2R)-Ethyl2-aminocyclopentanecarboxylatehydrochloride
- J-500292
- 2305202-68-8
- 311341-93-2
- BS-49797
- DTXSID00744351
- RAC-ETHYL (1R,2R)-2-AMINOCYCLOPENTANE-1-CARBOXYLATE HYDROCHLORIDE
- SCHEMBL12987094
- AT32454
- DB-299454
- trans-Ethyl 2-aminocyclopentanecarboxylate HCl
- (1R,2R)-Ethyl 2-aminocyclopentanecarboxylate HCl
- Inchi： 1S/C8H15NO2.ClH/c1-2-11-8(10)6-4-3-5-7(6)9;/h6-7H,2-5,9H2,1H3;1H/t6-,7-;/m1./s1
- InChI Key： RYBMXCZWUCHLJB-ZJLYAJKPSA-N
- SMILES： Cl.O(CC)C([C@@H]1CCC[C@H]1N)=O

Computed Properties

Exact Mass: 193.0869564g/mol
Monoisotopic Mass: 193.0869564g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 3
Complexity: 147
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 52.3Å²

(1R,2R)-Ethyl 2-aminocyclopentanecarboxylate hydrochloride Pricemore >>

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Chemenu	CM201278-1g	(1R,2R)-Ethyl 2-aminocyclopentanecarboxylate hydrochloride	311341-93-2	95%	1g	$729	2021-06-15
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Enamine	EN300-6759437-0.05g	rac-ethyl (1R,2R)-2-aminocyclopentane-1-carboxylate hydrochloride	311341-93-2	95%	0.05g	$69.0	2023-05-29
Enamine	EN300-6759437-0.1g	rac-ethyl (1R,2R)-2-aminocyclopentane-1-carboxylate hydrochloride	311341-93-2	95%	0.1g	$105.0	2023-05-29
Enamine	EN300-6759437-0.25g	rac-ethyl (1R,2R)-2-aminocyclopentane-1-carboxylate hydrochloride	311341-93-2	95%	0.25g	$149.0	2023-05-29
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Enamine	EN300-6759437-1.0g	rac-ethyl (1R,2R)-2-aminocyclopentane-1-carboxylate hydrochloride	311341-93-2	95%	1g	$385.0	2023-05-29
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